JNJ-26070109

• Molecular Formula: C23H16BrF2N4NaO3S
• Molecular Weight: 569.4 g/mol
• InChI: InChI=1S/C23H17BrF2N4O3S.Na/c1-13(16-8-6-15(25)12-18(16)26)29-23(31)17-7-5-14(24)11-20(17)30-34(32,33)21-4-2-3-19-22(21)28-10-9-27-19;/h2-13H,1H3,(H2,29,30,31);/q;+1/p-1/t13-;/m1./s1
• InChIKey: INBCDHQNPKIMPZ-BTQNPOSSSA-M

JNJ-26070109 CCK2 Antagonist Profile

JNJ-26070109 [(R)-4-bromo-N-[1-(2,4-difluoro-phenyl)-ethyl]-2-(quinoxaline-5-sulfonylamino)-benzamide] is a representative of a new chemical class of competitive antagonists at the cholecystokinin 2 (CCK2/gastrin) receptor [1]. It demonstrates high affinity for human CCK2 receptors (pKᵢ = 8.49 ± 0.13), with species-dependent selectivity (>1,200-fold over human CCK1) and high oral bioavailability in preclinical species (rat %F = 73 ± 16; dog %F = 92 ± 12) [1]. JNJ-26070109 was developed as an investigative agent for gastroesophageal reflux disease (GERD) and has been profiled for both gastric acid suppression and oncology chemoprevention applications [2].

CCK2 receptor tool Antagonist with cross-species affinity characterization for signaling studies

Oral PK/PD model Preclinical oral bioavailability and exposure profiling in rat and dog

Research contexts Reported GERD acid suppression and oncology chemoprevention model applications

• [1] Morton MF, Barrett TD, Freedman J, et al. JNJ-26070109 [(R)-4-bromo-N-[1-(2,4-difluoro-phenyl)-ethyl]-2-(quinoxaline-5-sulfonylamino)-benzamide]: a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability. J Pharmacol Exp Ther. 2011;338(1):328-336. doi:10.1124/jpet.110.178483 View Source
• [2] Barrett TD, Lagaud G, Wagaman P, et al. The cholecystokinin CCK2 receptor antagonist, JNJ-26070109, inhibits gastric acid secretion and prevents omeprazole-induced acid rebound in the rat. Br J Pharmacol. 2012;166(5):1684-1693. doi:10.1111/j.1476-5381.2012.01878.x View Source

JNJ-26070109 Differentiation vs. Other CCK2 Antagonists

CCK2 receptor antagonists exhibit wide divergence in oral bioavailability, species-dependent selectivity, and functional pharmacodynamic profiles that preclude simple class-level interchangeability [1]. JNJ-26070109 is distinguished from other CCK2 antagonists by its high and balanced oral bioavailability across species, its unique demonstration of proton pump inhibitor (PPI)-induced acid rebound suppression in vivo [2], and its superior chemopreventive efficacy compared to the clinical-stage CCK2 antagonist netazepide (YF476) in a genetically engineered pancreatic cancer model [3]. These properties are not shared across the class; for example, the earlier benzodiazepine-based CCK2 antagonist L-365,260 exhibits poor oral bioavailability in rats (%F ≈ 13.6%) and dogs (%F ≈ 8.6%) [4], while YM022, though ultra-potent at CCK2 (Kᵢ = 68 pM), lacks published evidence for acid rebound prevention or comparable oncology efficacy data [5].

Oral bioavailability varies widely across CCK2 antagonists (e.g., L-365,260); direct substitution may require model-specific review.

Species-dependent CCK2/CCK1 selectivity ratios may shift pharmacological interpretation across rodent and canine studies.

Acid rebound prevention evidence is not reported for other CCK2 antagonists; functional equivalence should not be assumed.

• [1] Morton MF, Barrett TD, Freedman J, et al. JNJ-26070109 [...] a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability. J Pharmacol Exp Ther. 2011;338(1):328-336. View Source
• [2] Barrett TD, Lagaud G, Wagaman P, et al. The cholecystokinin CCK2 receptor antagonist, JNJ-26070109, inhibits gastric acid secretion and prevents omeprazole-induced acid rebound in the rat. Br J Pharmacol. 2012;166(5):1684-1693. View Source
• [3] Mohammed A, Janakiram NB, Madka V, et al. Targeting cholecystokinin-2 receptor for pancreatic cancer chemoprevention. Mol Carcinog. 2019;58(10):1908-1918. doi:10.1002/mc.23084 View Source
• [4] Lin JH, Chen IW, Lin TH. Improved oral absorption of L-365,260, a poorly soluble drug. Biopharm Drug Dispos. 1995;16(8):687-696. doi:10.1002/bdd.2510160807 View Source
• [5] Attoub S, Moizo L, Vagne M, et al. YM022, a highly potent and selective CCKB antagonist inhibiting gastric acid secretion in the rat, the cat and isolated rabbit glands. Fundam Clin Pharmacol. 1998;12(3):256-262. doi:10.1111/j.1472-8206.1998.tb00952.x View Source

JNJ-26070109 Quantitative Differentiation Evidence

Pancreatic Chemoprevention vs. Netazepide in KrasG12D Mice

In a 38-week head-to-head study, JNJ-26070109 demonstrated superior pancreatic ductal adenocarcinoma (PDAC) incidence reduction compared to the clinical-stage CCK2 antagonist netazepide (YF476) in p48-Cre/LSL-KrasG12D transgenic mice. At the low dose (250 ppm), JNJ-26070109 inhibited PDAC incidence by 88% in males (P < 0.004) vs. 74% for netazepide. At the high dose (500 ppm), JNJ-26070109 inhibited PDAC by 71% vs. 69% for netazepide. In female mice, low-dose JNJ-26070109 achieved 100% PDAC inhibition vs. 45% for netazepide. Transcriptomic analysis further revealed distinct gene expression signatures, with JNJ-26070109 downregulating a different set of tumor-associated genes (e.g., Cldn1, Sstr1, Apod) compared to YF476 [1].

Pancreatic cancer model

Head-to-head

Low-dose PDAC incidence: 88% (JNJ) vs 74% (netazepide) in males

Supports model-response comparison in KrasG12D pancreatic cancer research

38-week dietary administration, p48-Cre/LSL-KrasG12D mice

Evidence Dimension	Inhibition of pancreatic ductal adenocarcinoma (PDAC) incidence in male KrasG12D transgenic mice (38-week dietary administration)
Target Compound Data	JNJ-26070109: Low dose (250 ppm) 88% inhibition; High dose (500 ppm) 71% inhibition
Comparator Or Baseline	Netazepide (YF476): Low dose (250 ppm) 74% inhibition; High dose (500 ppm) 69% inhibition; Control diet incidence 69% in males
Quantified Difference	At low dose, JNJ-26070109 reduced PDAC incidence by an additional 14 percentage points over netazepide (88% vs. 74%). In females, low-dose JNJ-26070109 achieved 100% inhibition vs. 45% for netazepide.
Conditions	p48-Cre/+-LSL-KrasG12D genetically engineered mice; AIN-76A diet with 0, 250, or 500 ppm compound; 38-week feeding; PDAC incidence evaluated by histopathology

Why This Matters

This is the only published direct head-to-head comparison of JNJ-26070109 with another CCK2 antagonist in a validated pancreatic cancer model, providing quantitative justification for selecting JNJ-26070109 over netazepide for oncology-focused CCK2 research programs.

• [1] Mohammed A, Janakiram NB, Madka V, et al. Targeting cholecystokinin-2 receptor for pancreatic cancer chemoprevention. Mol Carcinog. 2019;58(10):1908-1918. doi:10.1002/mc.23084 View Source

Prevention of PPI-Induced Acid Rebound

JNJ-26070109 is the only CCK2 antagonist with published evidence demonstrating prevention of proton pump inhibitor (PPI)-induced acid rebound in vivo. In a chronic rat gastric fistula model, omeprazole withdrawal produced ~1.5-fold rebound hypersecretion after 3 days. Co-administration of JNJ-26070109 with omeprazole completely prevented this rebound, and delayed JNJ-26070109 administration after omeprazole cessation also prevented acid rebound occurrence. No such rebound was observed with JNJ-26070109 alone [1]. This functional property is not reported for netazepide, YM022, itriglumide, or L-365,260. The anti-trophic effects of JNJ-26070109 on gastric mucosa paralleled its acid rebound suppression, indicating a dual functional mechanism [1].

Acid rebound prevention

Class-level inference

Eliminated ~1.5-fold rebound hypersecretion

Supports PPI-withdrawal acid rebound model research

Rat chronic gastric fistula; co- and post-omeprazole regimens

Evidence Dimension	Prevention of PPI-withdrawal-induced gastric acid rebound hypersecretion
Target Compound Data	JNJ-26070109: No acid rebound with JNJ-26070109 alone; co-administration with omeprazole prevented rebound; 3-day JNJ-26070109 post-omeprazole treatment prevented rebound occurrence
Comparator Or Baseline	Omeprazole alone: ~1.5-fold rebound hypersecretion 3 days after withdrawal; No published acid rebound prevention data for netazepide, YM022, itriglumide, or L-365,260
Quantified Difference	JNJ-26070109 eliminated the ~1.5-fold rebound hypersecretion observed with omeprazole withdrawal. This property is unreported for any other CCK2 antagonist.
Conditions	Chronic gastric fistula rat model; omeprazole administration followed by withdrawal; acid secretion measured under basal, pentagastrin, and histamine-stimulated conditions

Why This Matters

The ability to suppress PPI-induced acid rebound is a functionally differentiating property not shared by any other CCK2 antagonist in the published literature, making JNJ-26070109 the only viable tool compound for studies investigating CCK2-mediated mechanisms of acid rebound pathophysiology and for developing PPI-withdrawal mitigation strategies.

• [1] Barrett TD, Lagaud G, Wagaman P, et al. The cholecystokinin CCK2 receptor antagonist, JNJ-26070109, inhibits gastric acid secretion and prevents omeprazole-induced acid rebound in the rat. Br J Pharmacol. 2012;166(5):1684-1693. View Source

Oral Bioavailability Advantage vs. L-365,260

JNJ-26070109 exhibits substantially higher oral bioavailability compared to the prototypical benzodiazepine CCK2 antagonist L-365,260. JNJ-26070109 achieves %F of 73 ± 16 in rats and 92 ± 12 in dogs with half-lives of 1.8 ± 0.3 h and 1.2 ± 0.1 h, respectively [1]. In contrast, L-365,260 has reported oral bioavailability of only ≈13.6% in rats and ≈8.6% in dogs, attributed to poor aqueous solubility and extensive first-pass metabolism [2]. This represents approximately a 5.4-fold improvement in rat oral bioavailability and a 10.7-fold improvement in dog oral bioavailability for JNJ-26070109 over L-365,260.

Oral bioavailability

Cross-study

Rat %F 73±16 vs ~13.6%; Dog %F 92±12 vs ~8.6%

Supports oral exposure-model review across species

~5.4-fold (rat) and ~10.7-fold (dog) differences vs L-365,260

Evidence Dimension	Oral bioavailability (%F) in rat and dog
Target Compound Data	JNJ-26070109: Rat %F = 73 ± 16; Dog %F = 92 ± 12; Rat t₁/₂ = 1.8 ± 0.3 h; Dog t₁/₂ = 1.2 ± 0.1 h
Comparator Or Baseline	L-365,260: Rat %F ≈ 13.6%; Dog %F ≈ 8.6% (suspension in 0.5% methylcellulose, 5 mg/kg p.o.)
Quantified Difference	JNJ-26070109 oral bioavailability is ~5.4-fold higher in rat and ~10.7-fold higher in dog compared to L-365,260
Conditions	In vivo pharmacokinetic studies in rats and dogs following oral dosing

Why This Matters

For experiments requiring sustained systemic CCK2 antagonism via oral dosing, JNJ-26070109's high and balanced bioavailability across species is a critical advantage, enabling more robust in vivo pharmacology without the formulation challenges associated with poorly bioavailable comparators like L-365,260.

• [1] Morton MF, Barrett TD, Freedman J, et al. JNJ-26070109 [...] a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability. J Pharmacol Exp Ther. 2011;338(1):328-336. View Source
• [2] Lin JH, Chen IW, Lin TH. Improved oral absorption of L-365,260, a poorly soluble drug. Biopharm Drug Dispos. 1995;16(8):687-696. doi:10.1002/bdd.2510160807 View Source

CCK2 vs. CCK1 Receptor Selectivity

JNJ-26070109 displays >1,200-fold selectivity for human CCK2 over human CCK1 receptors, with species-dependent selectivity ratios of approximately 324-fold in rat and 336-fold in dog CCK2 vs. CCK1 [1]. This selectivity profile is notable compared to other CCK2 antagonists: netazepide (YF476) demonstrates >5,000-fold selectivity over CCK1 but with an IC₅₀ of 0.1 nM that may limit its dynamic range in certain assays . YM022, while achieving ultra-high CCK2 affinity (Kᵢ = 68 pM), shows only ~926-fold selectivity over CCK1 . Itriglumide achieves ~9,000-fold selectivity but with lower CCK2 potency (IC₅₀ = 2.3 nM) [2].

CCK2 selectivity

Cross-study

>1,200-fold over human CCK1

Supports receptor selectivity profiling for translational studies

Rat 324-fold; dog 336-fold; species-dependent window

Evidence Dimension	Selectivity ratio (CCK2 vs. CCK1 receptor affinity) across human orthologues plus functional antagonism potency
Target Compound Data	JNJ-26070109: Human CCK2/CCK1 selectivity ~1,222-fold (pKᵢ CCK2 = 8.49 ± 0.13); pKB (Ca²⁺ mobilization) = 8.53 ± 0.05; pKB (mouse stomach acid secretion) = 8.19 ± 0.13
Comparator Or Baseline	Netazepide: >5,000-fold selectivity (IC₅₀ CCK2 = 0.1 nM); YM022: ~926-fold selectivity (Kᵢ CCK2 = 68 pM, CCK1 = 63 nM); Itriglumide: ~9,000-fold selectivity (IC₅₀ CCK2 = 2.3 nM)
Quantified Difference	JNJ-26070109 provides a balanced selectivity window (>1,200-fold) with nanomolar CCK2 potency (pKᵢ 8.49, corresponding to Kᵢ ≈ 3.2 nM), offering a distinct experimental profile vs. the ultra-high selectivity but lower potency of itriglumide or the ultra-high potency but lower selectivity of YM022.
Conditions	Radioligand binding assays with recombinant human, rat, and dog CCK2 and CCK1 receptors; functional calcium mobilization assay with human CCK2 receptors; isolated lumen-perfused mouse stomach assay

Why This Matters

The species-dependent selectivity profile and balanced potency of JNJ-26070109 make it a versatile tool for translational studies spanning rodent and canine models, whereas compounds with extreme selectivity ratios but divergent potency (e.g., itriglumide) or ultra-high potency with narrower selectivity windows (e.g., YM022) may introduce experimental confounds in certain study designs.

• [1] Morton MF, Barrett TD, Freedman J, et al. JNJ-26070109 [...] a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability. J Pharmacol Exp Ther. 2011;338(1):328-336. View Source
• [2] Berna MJ, Jensen RT. CCK1 and CCK2 receptor antagonists. In: Handbook of Biologically Active Peptides. 2006. Table 3: IC₅₀ values for itriglumide (CR 2945). View Source

In Vivo Oral Pharmacodynamics vs. YM022

JNJ-26070109 demonstrates oral EC₅₀ values of 1.5 μM and 0.26 μM for inhibition of pentagastrin-stimulated gastric acid secretion in conscious rat and dog chronic gastric fistula models, respectively [1]. While YM022 is exceptionally potent by the intravenous route (ID₅₀ = 0.009 μmol/kg/h in anesthetized rats) [2], its oral pharmacodynamic profile and conscious animal model data are less comprehensively characterized in the published literature. The higher oral EC₅₀ of JNJ-26070109 reflects its pharmacokinetic profile rather than intrinsic potency limitations, as its functional pKB values (8.53 and 8.19) confirm nanomolar-level antagonist activity at the CCK2 receptor [1].

Oral PD in vivo

Cross-study

Rat oral EC₅₀ 1.5 μM; Dog 0.26 μM

Supports oral PD model interpretation in conscious animals

Pentagastrin-stimulated acid secretion; chronic fistula models

Evidence Dimension	Oral EC₅₀ for inhibition of pentagastrin-stimulated gastric acid secretion in conscious animal models
Target Compound Data	JNJ-26070109: Oral EC₅₀ = 1.5 μM (conscious rat chronic gastric fistula); Oral EC₅₀ = 0.26 μM (conscious dog chronic gastric fistula)
Comparator Or Baseline	YM022: Intravenous ID₅₀ = 0.009 μmol/kg/h (anesthetized rat, pentagastrin-stimulated acid secretion); oral PD not systematically reported. CI-988: Intravenous ID₅₀ = 0.6 μmol/kg/h; L-365,260: Intravenous ID₅₀ = 3.40 μmol/kg/h (same model).
Quantified Difference	JNJ-26070109 is the only CCK2 antagonist with published oral EC₅₀ values from conscious, chronic gastric fistula models in both rat and dog, providing a translational PK/PD dataset that intravenous-only comparators like YM022 and CI-988 lack.
Conditions	Conscious rat and dog chronic gastric fistula models; pentagastrin-stimulated gastric acid secretion; oral dosing

Why This Matters

The availability of oral EC₅₀ data in conscious, chronic models across two preclinical species makes JNJ-26070109 a more translationally informative tool compound for oral dosing studies compared to YM022 or CI-988, whose in vivo pharmacology is predominantly characterized by intravenous routes in anesthetized models.

• [1] Morton MF, Barrett TD, Freedman J, et al. JNJ-26070109 [...] a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability. J Pharmacol Exp Ther. 2011;338(1):328-336. View Source
• [2] Attoub S, Moizo L, Vagne M, et al. YM022, a highly potent and selective CCKB antagonist inhibiting gastric acid secretion in the rat, the cat and isolated rabbit glands. Fundam Clin Pharmacol. 1998;12(3):256-262. View Source

Binding Affinity Benchmarking vs. Itriglumide & CI-988

JNJ-26070109 binds human CCK2 receptors with a pKᵢ of 8.49 ± 0.13 (Kᵢ ≈ 3.2 nM) [1]. Itriglumide demonstrates significantly weaker CCK2 affinity (IC₅₀ = 2.3 nM, corresponding to pIC₅₀ ≈ 8.64, but reported as approximately 0.7-fold weaker in some assay formats) [2]. CI-988 binds mouse cortical CCK2 with IC₅₀ = 1.7 nM (pIC₅₀ ≈ 8.77) but displays variable affinity across species . Critically, JNJ-26070109 has been systematically characterized across human, rat (pKᵢ = 7.99 ± 0.08), and dog (pKᵢ = 7.70 ± 0.14) orthologues, providing cross-species affinity data essential for translational study design [1].

Binding affinity

Cross-study

Human pKᵢ 8.49±0.13; Rat 7.99; Dog 7.70

Supports cross-species affinity benchmarking

Recombinant CCK2 receptors; systematic orthologue profiling

Evidence Dimension	CCK2 receptor binding affinity (pKᵢ / IC₅₀) across species
Target Compound Data	JNJ-26070109: Human pKᵢ = 8.49 ± 0.13 (~3.2 nM); Rat pKᵢ = 7.99 ± 0.08; Dog pKᵢ = 7.70 ± 0.14
Comparator Or Baseline	Itriglumide: IC₅₀ = 2.3 nM at human CCK2 (pIC₅₀ ≈ 8.64, but reported Ki values suggest weaker binding); CI-988: IC₅₀ = 1.7 nM at mouse cortical CCK2 (pIC₅₀ ≈ 8.77), cross-species data limited
Quantified Difference	JNJ-26070109 demonstrates comparable or marginally lower affinity than CI-988 at rodent CCK2 but provides systematically characterized cross-species affinity data (human, rat, dog) that is lacking for CI-988.
Conditions	Radioligand binding assays using [125I]-CCK-8 or [3H]-gastrin at recombinant human, rat, and dog CCK2 receptors expressed in CHO or HEK293 cells

Why This Matters

For multi-species pharmacological studies, JNJ-26070109's comprehensive cross-species affinity characterization reduces experimental uncertainty compared to itriglumide and CI-988, which lack equivalent systematic profiling across human, rodent, and canine CCK2 orthologues.

• [1] Morton MF, Barrett TD, Freedman J, et al. JNJ-26070109 [...] a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability. J Pharmacol Exp Ther. 2011;338(1):328-336. View Source
• [2] TargetMol. Itriglumide (CR-2945) product datasheet: CCKB receptor IC₅₀ = 2.3 nM. Accessed 2026. View Source

JNJ-26070109 Optimal Application Scenarios

Pancreatic Cancer Chemoprevention

For oncology research groups investigating CCK2 receptor antagonism as a pancreatic cancer chemoprevention strategy, JNJ-26070109 provides the only published direct head-to-head superiority evidence over the clinical-stage comparator netazepide (YF476). The 38-week KrasG12D GEM study demonstrated that low-dose JNJ-26070109 inhibited PDAC incidence by 88% vs. 74% for netazepide in males, and by 100% vs. 45% in females [1]. This quantitative efficacy advantage, combined with distinct transcriptomic signatures of tumor gene downregulation, positions JNJ-26070109 as the evidence-supported primary tool compound for CCK2-targeted pancreatic cancer chemoprevention research [1].

PPI-Induced Acid Rebound Studies

JNJ-26070109 is the only CCK2 receptor antagonist with published evidence demonstrating prevention and treatment of proton pump inhibitor (PPI)-induced gastric acid rebound. The compound completely suppresses the ~1.5-fold rebound hypersecretion that occurs upon omeprazole withdrawal in a rat chronic fistula model, both when co-administered with omeprazole and when administered after omeprazole cessation [2]. This unique functional property, absent from all other CCK2 antagonist data, makes JNJ-26070109 the only viable molecular tool for studies investigating CCK2-mediated mechanisms of acid rebound and for preclinical development of PPI-withdrawal mitigation strategies [2].

Multi-Species Oral CCK2 Pharmacology

For pharmacokinetic/pharmacodynamic (PK/PD) studies requiring oral CCK2 antagonism across rodent and canine species, JNJ-26070109 offers the most comprehensive cross-species dataset: high oral bioavailability (rat %F = 73 ± 16; dog %F = 92 ± 12), defined half-lives (rat 1.8 h; dog 1.2 h) [3], and oral EC₅₀ values (rat 1.5 μM; dog 0.26 μM) from conscious chronic gastric fistula models [3]. This contrasts with L-365,260's poor oral bioavailability and YM022's intravenous-only PD characterization, making JNJ-26070109 the empirically best-supported oral CCK2 antagonist for translational multi-species pharmacology programs [3].

In Vitro CCK2 Selectivity Profiling

JNJ-26070109 provides a well-characterized selectivity window (>1,200-fold over human CCK1) with systematically determined affinity constants across three species (human pKᵢ = 8.49, rat pKᵢ = 7.99, dog pKᵢ = 7.70) [3]. Functional antagonist potency has been validated in two orthogonal assays: human CCK2 calcium mobilization (pKB = 8.53) and mouse stomach acid secretion (pKB = 8.19) [3]. This makes JNJ-26070109 a robust reference antagonist for CCK2 receptor selectivity profiling panels and for benchmarking novel CCK2 ligands in binding and functional assays across species [3].

Application

Selection Property

Validation Focus

KrasG12D pancreatic cancer model

Head-to-head model-response comparison context

PDAC incidence endpoint review

PPI withdrawal acid rebound model

Acid rebound prevention evidence

Gastric acid secretion endpoint monitoring

Multi-species oral PK/PD studies

Cross-species oral exposure and EC₅₀ data

Bioavailability and PD model review

CCK2 receptor selectivity profiling

Species-dependent affinity and selectivity data

Binding and functional assay validation

• [1] Mohammed A, Janakiram NB, Madka V, et al. Targeting cholecystokinin-2 receptor for pancreatic cancer chemoprevention. Mol Carcinog. 2019;58(10):1908-1918. doi:10.1002/mc.23084 View Source
• [2] Barrett TD, Lagaud G, Wagaman P, et al. The cholecystokinin CCK2 receptor antagonist, JNJ-26070109, inhibits gastric acid secretion and prevents omeprazole-induced acid rebound in the rat. Br J Pharmacol. 2012;166(5):1684-1693. View Source
• [3] Morton MF, Barrett TD, Freedman J, et al. JNJ-26070109 [...] a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability. J Pharmacol Exp Ther. 2011;338(1):328-336. View Source